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Ebastine-d5 Ebastine-d5
Brand Name: Vulcanchem
CAS No.: 1216953-13-7
VCID: VC0022760
InChI: InChI=1S/C32H39NO2/c1-32(2,3)28-18-16-25(17-19-28)30(34)15-10-22-33-23-20-29(21-24-33)35-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3/i4D,6D,7D,11D,12D
SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula: C32H39NO2
Molecular Weight: 474.7

Ebastine-d5

CAS No.: 1216953-13-7

Reference Standards

VCID: VC0022760

Molecular Formula: C32H39NO2

Molecular Weight: 474.7

Ebastine-d5 - 1216953-13-7

CAS No. 1216953-13-7
Product Name Ebastine-d5
Molecular Formula C32H39NO2
Molecular Weight 474.7
IUPAC Name 1-(4-tert-butylphenyl)-4-[4-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethoxy]piperidin-1-yl]butan-1-one
Standard InChI InChI=1S/C32H39NO2/c1-32(2,3)28-18-16-25(17-19-28)30(34)15-10-22-33-23-20-29(21-24-33)35-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3/i4D,6D,7D,11D,12D
Standard InChIKey MJJALKDDGIKVBE-UAVBZTRNSA-N
SMILES CC(C)(C)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4
Synonyms 1-[4-(1,1-Dimethylethyl)phenyl]-4-[4-(diphenyl-d5-methoxy)]-1-piperidinyl]-1-butan-_x000B_one; Estivan-d5; Ebastel-d5; Ebastin-d5; Kestine-d5; LAS-W 090-d5; RP 64305-d5;
PubChem Compound 45039122
Last Modified Nov 11 2021
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